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Compound of Interest |

Compound Name: BMS-986235
CAS No.: 2253947-47-4
Cat. No.: B6171950
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with essential guidance on the proper storage and handling of BMS-986235 to
prevent its degradation and ensure the integrity of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid BMS-986235?

Al: Solid BMS-986235 should be stored in a tightly sealed container in a dry environment,
protected from light. For long-term storage, a temperature of -20°C is recommended, which can
maintain the compound's stability for up to three years. For shorter periods, storage at 4°C is
also acceptable.

Q2: How should | prepare and store stock solutions of BMS-986235?

A2: It is recommended to prepare stock solutions of BMS-986235 in a suitable solvent such as
dimethyl sulfoxide (DMSO). For long-term storage of stock solutions, it is best to aliquot the
solution into single-use vials to avoid repeated freeze-thaw cycles and store them at -80°C,
where they can be stable for up to two years.[1] For short-term storage, -20°C is acceptable for
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up to one year.[1] Always ensure the solvent is anhydrous and of high purity to minimize
solvent-mediated degradation.

Q3: Is BMS-986235 sensitive to light?

A3: While specific photostability data for BMS-986235 is not readily available, its chemical
structure contains a urea moiety. Urea-containing compounds can be susceptible to
photodegradation. Therefore, it is a best practice to protect both the solid compound and its
solutions from light by using amber vials or by wrapping containers with aluminum foil.

Q4: What are the potential degradation pathways for BMS-986235?

A4: Based on its chemical structure, which includes a pyrrolidinone and a urea functional
group, BMS-986235 may be susceptible to the following degradation pathways:

e Hydrolysis: The pyrrolidinone ring and the urea group can be susceptible to hydrolysis,
especially under strong acidic or basic conditions. This can lead to the cleavage of the
lactam ring or the urea bond.

» Oxidation: While not containing highly susceptible functional groups, oxidation can be a
concern for many organic molecules over long-term storage, particularly if exposed to air and
light.

o Photodegradation: As mentioned, urea-containing compounds can degrade upon exposure
to light.

Q5: How can | check the purity of my BMS-986235 sample?

A5: The purity of BMS-986235 can be assessed using standard analytical techniques such as
High-Performance Liquid Chromatography (HPLC) with UV detection. A stability-indicating
HPLC method would be ideal to separate the parent compound from any potential degradation
products. Mass spectrometry (MS) can be coupled with HPLC (LC-MS) to identify the parent
compound and any impurities or degradants.
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Issue

Possible Cause

Recommended Action

Loss of compound activity in

an experiment

Compound degradation due to

improper storage.

- Review storage conditions
(temperature, light exposure,
humidity). - Prepare fresh
stock solutions from solid
compound. - Test the purity of
the stored compound using
HPLC.

Repeated freeze-thaw cycles

of the stock solution.

- Aliquot stock solutions into
single-use volumes to

minimize freeze-thaw cycles.

Contamination of the stock

solution.

- Use sterile techniques when
handling solutions. - Prepare
fresh solutions with high-purity,

anhydrous solvents.

Precipitate observed in the

stock solution upon thawing

Poor solubility or compound
precipitation at lower

temperatures.

- Gently warm the solution to
room temperature. - Use
sonication to aid in re-
dissolving the compound. - If
the precipitate persists,
consider preparing a fresh,
less concentrated stock

solution.

Inconsistent experimental

results

Inaccurate concentration of the
stock solution due to solvent

evaporation or degradation.

- Use tightly sealed vials for
storage. - Re-qualify the
concentration of the stock
solution if it has been stored
for an extended period. -
Prepare fresh stock solutions

for critical experiments.

Data Summary

Recommended Storage Conditions
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Form Temperature Duration Notes

Store in a desiccator,

Solid Powder -20°C Up to 3 years[2] ]
protected from light.

Store in a desiccator,

4°C Shorter-term )
protected from light.
Stock Solution (in Aliquot to avoid
-80°C Up to 2 years[1]
DMSO) freeze-thaw cycles.
Aliquot to avoid
-20°C Up to 1 year[1]

freeze-thaw cycles.

Note: Storage duration recommendations are based on information from various chemical
suppliers and may vary. It is always recommended to refer to the certificate of analysis
provided with your specific batch of the compound.

Experimental Protocols
Protocol for Preparing a Stock Solution of BMS-986235

o Materials:
o BMS-986235 (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

[e]

o

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

[¢]

Calibrated micropipettes

[¢]

e Procedure:

1. Allow the vial of solid BMS-986235 to equilibrate to room temperature before opening to
prevent moisture condensation.
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. Weigh the desired amount of BMS-986235 powder using a calibrated analytical balance in

a chemical fume hood.

. Add the appropriate volume of anhydrous DMSO to the powder to achieve the desired

stock solution concentration (e.g., 10 mM).

. Vortex or sonicate the solution until the solid is completely dissolved.

. Aliquot the stock solution into single-use amber vials.

. Label the vials clearly with the compound name, concentration, date of preparation, and

solvent.

. Store the aliquots at -80°C for long-term storage.

General Protocol for a Forced Degradation Study

This protocol provides a general framework. Specific conditions should be optimized based on

the compound's stability.

o Preparation of Samples: Prepare solutions of BMS-986235 in a suitable solvent (e.g., a

mixture of acetonitrile and water) at a known concentration.

e Stress Conditions:

o

Acid Hydrolysis: Add 0.1 M HCI to the sample solution. Incubate at a controlled
temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

Base Hydrolysis: Add 0.1 M NaOH to the sample solution. Incubate at a controlled
temperature (e.g., 60°C) for a defined period.

Oxidative Degradation: Add 3% hydrogen peroxide to the sample solution. Store at room
temperature, protected from light, for a defined period.

Thermal Degradation: Store the solid compound and a solution sample at an elevated
temperature (e.g., 70°C) for a defined period.
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o Photodegradation: Expose a solution sample to a light source with a defined output (e.g.,
ICH-compliant photostability chamber) for a specific duration. A dark control sample
should be stored under the same conditions but protected from light.

e Sample Analysis:

[¢]

At specified time points, withdraw samples from each stress condition.

Neutralize the acidic and basic samples before analysis.

o

[e]

Analyze all samples, including a non-stressed control, by a stability-indicating HPLC

method.

Characterize any significant degradation products using LC-MS to determine their mass-

[e]

to-charge ratio and aid in structural elucidation.
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Caption: Recommended workflow for preparing and using BMS-986235 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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